2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol

• Molecular Formula: C9H19NO
• Molecular Weight: 157.25 g/mol
• SMILES: CC(C)C(C)(C1(CC1)CN)O
• InChI: InChI=1S/C9H19NO/c1-7(2)8(3,11)9(6-10)4-5-9/h7,11H,4-6,10H2,1-3H3
• InChIKey: WDSHKYKNSSKNQB-UHFFFAOYSA-N

2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol: Cyclopropyl Amino Alcohol Building Block

2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol (CAS 1849385-09-6) is a cyclopropyl amino alcohol with the molecular formula C9H19NO and a molecular weight of 157.25 g/mol [1]. It belongs to a class of sterically constrained, heterobifunctional building blocks increasingly utilized in medicinal chemistry for fragment-based drug design and the exploration of novel chemical space. Its core structure features a tertiary alcohol and a primary amine tethered to a cyclopropane ring, making it a candidate for the synthesis of complex, sp3-rich molecules.

Fragment-based design Supports sp3-rich constrained library screening

SAR exploration Heterobifunctional amine and alcohol core for derivatization

Stereochemical studies Chiral center enables enantioselective interaction profiling

• [1] PubChem. (2024). Compound Summary for CID 130513335: 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol. View Source

Why Generic C9H19NO Amino Alcohols Cannot Replace This Compound

The subtle interplay of steric hindrance, hydrogen bonding, and lipophilicity in constrained cyclopropyl amino alcohols means that minor structural permutations lead to significant differences in physicochemical parameters [1]. These parameters are critical determinants of ADMET profiles and target binding kinetics. Selecting a generic alternative from the same molecular formula family without matching these specific computed properties risks derailing a lead optimization campaign. The following quantitative evidence demonstrates that 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol occupies a distinct property space compared to its closest analogs, making it a non-interchangeable vector for SAR exploration.

Lipophilicity may shift

Closest isomer possesses higher computed XLogP, which may alter solubility and permeability profiles.

Conformational flexibility differs

Analogs with more rotatable bonds may exhibit different entropic binding contributions.

Stereochemistry is absent in alternatives

Achiral analogs cannot support enantioselective SAR or chiral target engagement studies.

• [1] PubChem. (2024). Compound Summary for CID 130513335: 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol. View Source

Physicochemical Differentiation from Closest Isomers

Lipophilicity Difference vs. Closest Isomer

The computed partition coefficient (XLogP3-AA) for 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol is 0.8 [1], which is measurably lower than the 0.9 value for its closest isomer, 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol [2]. This difference indicates a shift in the hydrophilic-lipophilic balance that would affect solubility, permeability, and non-specific binding.

Lipophilicity

Class-level

0.8

XLogP3-AA

Supports lower-lipophilicity lead optimization studies.

vs 0.9 for closest isomer; computed data.

Evidence Dimension	Molecular Lipophilicity (Partition Coefficient)
Target Compound Data	0.8
Comparator Or Baseline	3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol: 0.9
Quantified Difference	XLogP3-AA of 0.8 is 0.1 units lower than the comparator's 0.9.
Conditions	Computed by XLogP3 3.0 algorithm as reported in PubChem (2024.11.20 release).

Why This Matters

This directly impacts the compound's pharmacokinetic profile and solubility, making it a preferred choice when a lower lipophilicity starting point is needed in a lead optimization program.

• [1] PubChem. (2024). Compound Summary for CID 130513335: 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol. View Source
• [2] PubChem. (2024). Compound Summary for CID 130513334: 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol. View Source

Reduced Rotatable Bond Count and Molecular Rigidity

The count of rotatable bonds is a key metric for molecular flexibility, which correlates with binding entropy. 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol has 3 rotatable bonds [1], whereas its regioisomer 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol possesses 4 rotatable bonds [2]. This suggests that the target compound is inherently more rigid.

Rotatable Bonds

Class-level

3

May reduce conformational entropy, relevant for ligand efficiency.

vs 4 for comparator; computed.

Evidence Dimension	Molecular Flexibility (Number of Rotatable Bonds)
Target Compound Data	3
Comparator Or Baseline	3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol: 4
Quantified Difference	3 rotatable bonds vs. 4 for the comparator.
Conditions	Computed by Cactvs 3.4.8.18 algorithm as reported in PubChem (2024.11.20 release).

Why This Matters

A lower rotatable bond count increases the probability of a higher ligand efficiency and may offer a favorable entropic profile, making it a strategically distinct choice for fragment-based screening.

• [1] PubChem. (2024). Compound Summary for CID 130513335: 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol. View Source
• [2] PubChem. (2024). Compound Summary for CID 130513334: 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol. View Source

Identical TPSA Enabling Isolated Lipophilicity Comparison

Both 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol [1] and its comparator 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol [2] share an identical Topological Polar Surface Area (TPSA) of 46.3 Ų. This creates a controlled scenario where the key differentiating physicochemical variable is lipophilicity (XLogP3-AA of 0.8 vs. 0.9), not hydrogen bonding capacity.

TPSA

Class-level

46.3 Ų 46.3 Ų

Identical TPSA enables isolated lipophilicity effect assessment.

Matched molecular pair scenario.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	46.3 Ų
Comparator Or Baseline	3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol: 46.3 Ų
Quantified Difference	No difference in TPSA.
Conditions	Computed by Cactvs 3.4.8.18 algorithm as reported in PubChem (2024.11.20 release).

Why This Matters

This makes the two compounds an excellent matched molecular pair for probing the effect of lipophilicity on target engagement or ADMET, primarily isolated from changes in passive permeability.

• [1] PubChem. (2024). Compound Summary for CID 130513335: 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol. View Source
• [2] PubChem. (2024). Compound Summary for CID 130513334: 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol. View Source

Chiral Center vs. Achiral Analog

2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol possesses one undefined stereocenter, confirming it is a chiral molecule [1]. In stark contrast, its direct analog 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol has zero defined or undefined atom stereocenters and is achiral [2]. This is a fundamental structural differentiator.

Stereochemistry

Class-level

Chiral Achiral

Required for stereochemical SAR and enantioselective investigations.

1 undefined stereocenter vs 0.

Evidence Dimension	Stereochemical Complexity (Atom Stereocenter Count)
Target Compound Data	1 undefined stereocenter (chiral)
Comparator Or Baseline	3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol: 0 stereocenters (achiral)
Quantified Difference	Chiral vs. achiral.
Conditions	Computed by PubChem 2024.11.20 release.

Why This Matters

The presence of a chiral center is essential for exploring enantioselective interactions with biological targets, whereas the achiral analog is unsuitable for such studies. Procurement of this specific compound is mandatory for projects requiring stereochemical investigation.

• [1] PubChem. (2024). Compound Summary for CID 130513335: 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol. View Source
• [2] PubChem. (2024). Compound Summary for CID 130513334: 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol. View Source

Optimal Research Applications Based on Structural Advantages

Conformationally Constrained Fragment Library Design

The reduced rotatable bond count (3) of 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol makes it an ideal candidate for fragment-based drug discovery (FBDD) libraries that prioritize rigid, low-molecular-weight scaffolds. Its selection over the more flexible analog 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol (4 rotatable bonds) increases the likelihood of identifying highly ligand-efficient hits [1][2].

Matched Molecular Pair for Lipophilicity Optimization

By pairing 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol (XLogP 0.8) with its analog 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol (XLogP 0.9), researchers can perform an ideal matched molecular pair (MMP) analysis [1][2]. Because the TPSA (46.3 Ų), hydrogen bond donor/acceptor counts, and molecular weight are identical, any changes in biological activity or pharmacokinetic behavior can be directly attributed to the 0.1-unit difference in lipophilicity, rather than changes in permeability or other properties.

Stereoselective Target Engagement Studies

Projects focusing on chiral targets or performing asymmetric synthesis must prioritize this compound over the achiral 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol. The presence of a stereocenter in 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol provides the fundamental molecular property needed to study enantioselective interactions, making it the singular option for these investigations [1][2].

Sp3-Rich Heterobifunctional Linker Synthesis

As a heterobifunctional molecule bearing both a primary amine and a tertiary alcohol, this compound is well-suited for use as a linker or core in the synthesis of complex bifunctional molecules, such as PROTACs or ADC payloads. The lower XLogP (0.8) and rigid cyclopropyl core are advantageous properties compared to more lipophilic, flexible alternatives, potentially leading to conjugates with superior pharmacokinetic profiles [1].

Application

Selection Property

Validation Focus

Fragment library design

Constrained scaffold (low rotatable bond count)

Rigidity and ligand efficiency assessment

Matched molecular pair analysis

Identical TPSA, differentiated XLogP

Lipophilicity-driven property modulation

Chiral interaction studies

Stereocenter presence

Enantioselective binding or synthesis evaluation

Bifunctional linker synthesis

Heterobifunctional amine/alcohol, lower XLogP

Linker impact on conjugate pharmacokinetics

• [1] PubChem. (2024). Compound Summary for CID 130513335: 2-[1-(Aminomethyl)cyclopropyl]-3-methylbutan-2-ol. View Source
• [2] PubChem. (2024). Compound Summary for CID 130513334: 3-[1-(Aminomethyl)cyclopropyl]pentan-3-ol. View Source